![molecular formula C20H15ClN2O3S2 B2657061 (Z)-methyl 2-(2-((3-chlorobenzo[b]thiophene-2-carbonyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate CAS No. 1006015-73-1](/img/structure/B2657061.png)
(Z)-methyl 2-(2-((3-chlorobenzo[b]thiophene-2-carbonyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
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Description
(Z)-methyl 2-(2-((3-chlorobenzo[b]thiophene-2-carbonyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C20H15ClN2O3S2 and its molecular weight is 430.92. The purity is usually 95%.
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Scientific Research Applications
- Synthesis and Characterization : Researchers have synthesized this compound, which features a benzo[b]thieno[2,3-d]thiophene (BTT) core structure with an additional alkyl-thiophene core and end-capping alkyl side chains .
- Potential Use in OTFTs : Investigations suggest that it can serve as a solution-processed organic semiconductor (OSC) for OTFTs. The compound’s thermal, optical, and electrochemical properties have been studied to understand its physicochemical behavior .
- Performance : OTFTs based on this compound exhibit p-channel activity under ambient conditions. Notably, transistors with a branched alkyl chain in the BTT core structure achieve hole mobility up to 0.057 cm² V⁻¹ s⁻¹ and a current on/off ratio exceeding 10⁷ .
- Estrogen Receptor Alpha (ERα) Pathway : The compound may have implications in breast cancer treatment. ERα is a primary pathway, and existing drugs like tamoxifen (TAM) are widely used for estrogen receptor-positive breast cancer .
- Cautionary Note : While TAM is effective, it is also associated with risks such as endometrial carcinoma, pulmonary thrombus, stroke, and breast cancer resistance .
Organic Semiconductors for Thin Film Transistors (OTFTs)
Breast Cancer Treatment
Chemical Synthesis and Reactions
properties
IUPAC Name |
methyl 2-[2-(3-chloro-1-benzothiophene-2-carbonyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2O3S2/c1-11-7-8-13-15(9-11)28-20(23(13)10-16(24)26-2)22-19(25)18-17(21)12-5-3-4-6-14(12)27-18/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTADWXIEVWDHPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=C(C4=CC=CC=C4S3)Cl)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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